N-(4-{[3-(acetylamino)propanoyl]amino}-2-methoxyphenyl)-3-methylbutanamide

• IUPAC Name: N-[4-(3-acetamidopropanoylamino)-2-methoxyphenyl]-3-methylbutanamide
• InChI: InChI=1S/C17H25N3O4/c1-11(2)9-17(23)20-14-6-5-13(10-15(14)24-4)19-16(22)7-8-18-12(3)21/h5-6,10-11H,7-9H2,1-4H3,(H,18,21)(H,19,22)(H,20,23)
• InChI Key: QKXIMAKRYDSPPT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NC1=C(C=C(C=C1)NC(=O)CCNC(=O)C)OC
• Molecular Formula: C17H25N3O4
• Molecular Weight: 335.4 g/mol

Description

N-(4-{[3-(acetylamino)propanoyl]amino}-2-methoxyphenyl)-3-methylbutanamide, commonly known as Nafamostat Mesilate, is a synthetic serine protease inhibitor. It is widely used in the field of medicine for its anticoagulant, anti-inflammatory, and anti-viral properties. Nafamostat Mesilate has been extensively studied for its potential use in treating various diseases and conditions.

Mechanism of Action

Nafamostat Mesilate works by inhibiting the activity of serine proteases, which are enzymes involved in the blood coagulation process. By inhibiting these enzymes, Nafamostat Mesilate prevents the formation of blood clots and reduces inflammation in the body.
Biochemical and Physiological Effects:
Nafamostat Mesilate has been shown to have a number of biochemical and physiological effects, including anti-inflammatory, anticoagulant, and anti-viral properties. It has also been shown to reduce the production of cytokines, which are involved in the immune response.

Advantages and Limitations for Lab Experiments

Nafamostat Mesilate has several advantages for use in lab experiments, including its stability and solubility in water. However, it can be difficult to obtain in large quantities and may be expensive.

Future Directions

There are several potential future directions for research on Nafamostat Mesilate. One area of interest is its potential use in treating COVID-19, as it has been shown to inhibit the replication of the virus in vitro. Additionally, further research is needed to fully understand the mechanism of action of Nafamostat Mesilate and its potential use in treating other diseases and conditions.

Synthesis Methods

Nafamostat Mesilate is synthesized through a multi-step process involving the condensation of 4-aminobenzoic acid with 3-acetamidopropionic acid, followed by the reaction with 2-methoxyaniline and 3-methylbutanoic acid. The resulting product is then mesylated to produce Nafamostat Mesilate.

Scientific Research Applications

Nafamostat Mesilate has been studied extensively for its potential use in treating various diseases and conditions, including acute pancreatitis, sepsis, and COVID-19. It has been shown to have anti-inflammatory and anticoagulant properties, making it a promising candidate for the treatment of these conditions.